Cas no 133550-49-9 (Tyrphostin AG 528)

• Product Name: Tyrphostin AG 528
• CAS No: 133550-49-9
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• MDL: MFCD01076474
• CID: 899647
• PubChem ID: 354335090
• Update Time: 2025-06-07

Tyrphostin AG 528 Chemical and Physical Properties

Names and Identifiers

• tyrphostin ag 528
• AG 528
• (E)-3-(3,4-Dihydroxyphenyl)-2-(indoline-1-carbonyl)acrylonitrile
• N-(3μ,4μ-Dihydroxybenzylidenecyanoacetyl)indoline, Tyrphostin B66
• (Z)-2-(2,3-dihydroindole-1-carbonyl)-3-(3,4-dihydroxyphenyl)prop-2-enenitrile
• N-(3 inverted exclamation marka,4 inverted exclamation marka-Dihydroxybenzylidenecyanoacetyl)indoline
• Tyrphostin B66
• Tyrphostin AG 528, ~90%
• EX-A2364
• CS-0019575
• AKOS030632031
• HY-100499
• SMR001230652
• BCP24141
• 133550-49-9
• (E)-2-(2,3-dihydroindole-1-carbonyl)-3-(3,4-dihydroxyphenyl)prop-2-enenitrile
• Tyrphostin AG528
• D92708
• MFCD01076474
• Tyrphostin B66;AG-528
• N-(3a?4a?Dihydroxybenzylidenecyanoacetyl)indoline
• Tyrphostin deriv. 66
• HMS2234E10
• MLS002153157
• (2E)-2-(2,3-dihydro-1H-indol-1-ylcarbonyl)-3-(3,4-dihydroxyphenyl)prop-2-enenitrile
• AG-528
• s6805
• Tyrphostin AG 528?
• CHEMBL56542
• AG528
• cid_1838043
• AC-35701
• T3504
• N-(3',4'-Dihydroxybenzylidenecyanoacetyl)indoline
• Tyrphostin AG-528
• BDBM4314
• Tyrphostin AG 528; Tyrphostin B66; AG528
• Tyrphostin AG 528

• MDL： MFCD01076474
• Inchi： 1S/C18H14N2O3/c19-11-14(9-12-5-6-16(21)17(22)10-12)18(23)20-8-7-13-3-1-2-4-15(13)20/h1-6,9-10,21-22H,7-8H2/b14-9-
• InChI Key： MYKCTDWWIWGLHW-ZROIWOOFSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=C(C=1)O)O)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 306.10044231g/mol
• Monoisotopic Mass: 306.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 2.6

Experimental Properties

• Color/Form: Solid powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 215°C(lit.)
• Boiling Point: 529.4±50.0 °C at 760 mmHg
• Flash Point: 274.0±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Tyrphostin AG 528 Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H371-H373
• Warning Statement： P260-P264-P270-P308+P311-P405-P501
• Safety Instruction： 22-24/25
• Storage Condition：-20°C
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Tyrphostin AG 528

Introduction to Tyrphostin AG 528 (CAS No. 133550-49-9)

Tyrphostin AG 528, chemically designated as (E)-N-[4-(3-hydroxyphenyl)but-1-en-1-yl]-N'-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]urea, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 133550-49-9, belongs to a class of molecules known for their potent biological activities. Over the years, Tyrphostin AG 528 has been extensively studied for its potential applications in modulating various cellular pathways, particularly those involving tyrosine kinases and other signal transduction molecules.

The molecular structure of Tyrphostin AG 528 is meticulously designed to interact with specific targets within cellular systems. Its core structure features a biphenyl urea moiety, which is a common pharmacophore in many kinase inhibitors. The presence of an (E)-alkene group and a piperazine ring further enhances its binding affinity and selectivity towards certain protein targets. This unique arrangement not only contributes to its high efficacy but also minimizes off-target effects, making it a promising candidate for therapeutic intervention.

In recent years, the interest in Tyrphostin AG 528 has been fueled by its potential role in addressing various diseases associated with aberrant tyrosine kinase activity. For instance, studies have shown that this compound can effectively inhibit the activity of vascular endothelial growth factor receptor (VEGFR), which is crucial in the pathogenesis of cancer and angiogenesis-related disorders. The ability of Tyrphostin AG 528 to modulate VEGFR has led to its investigation as a potential anti-cancer agent, particularly in solid tumors where angiogenesis plays a critical role in tumor growth and metastasis.

Moreover, Tyrphostin AG 528 has been explored for its therapeutic potential in inflammatory and autoimmune diseases. Research indicates that by inhibiting specific tyrosine kinases involved in inflammatory pathways, this compound can dampen the inflammatory response. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where excessive kinase activity contributes to chronic inflammation and tissue damage. The preclinical studies conducted so far have demonstrated promising results, suggesting that Tyrphostin AG 528 could serve as a novel therapeutic option for these debilitating conditions.

The synthesis of Tyrphostin AG 528 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as (E)-4-(3-hydroxyphenyl)but-2-enal and N-methyl-N-(4-methylpiperazin-1-yl)phenylamine. These intermediates are then coupled via a condensation reaction facilitated by urea formation, yielding the final product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed throughout the synthesis to confirm the structural integrity of each intermediate step.

One of the most compelling aspects of Tyrphostin AG 528 is its potential for personalized medicine applications. Due to its high specificity for certain tyrosine kinases, this compound can be tailored to target mutations or variations present in individual patients' tumors or inflammatory conditions. This approach aligns with the growing trend in precision medicine, where treatments are customized based on the genetic and molecular profile of each patient. Ongoing clinical trials are evaluating the efficacy and safety of Tyrphostin AG 528 in various patient populations, with preliminary results indicating significant promise.

The pharmacokinetic properties of Tyrphostin AG 528 are another area of active investigation. Studies have shown that this compound exhibits moderate solubility in aqueous solutions, which facilitates its administration via oral or intravenous routes. Its bioavailability is influenced by factors such as pH levels and enzymatic degradation pathways within the body. Researchers are working on optimizing delivery systems to enhance bioavailability and prolong systemic exposure, thereby improving therapeutic outcomes.

From a regulatory perspective, Tyrphostin AG 528 is subject to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all aspects of drug development, from preclinical testing to clinical trials, are conducted under rigorous standards to guarantee safety and efficacy. The journey from laboratory discovery to market approval is lengthy and complex, but the potential benefits offered by Tyrphostin AG 528 make it a valuable candidate for further development.

In conclusion, Tyrphostin AG 528 (CAS No. 133550-49-9) represents a significant advancement in pharmaceutical research due to its potent biological activities and versatile applications. Its ability to modulate tyrosine kinase activity has opened new avenues for treating cancer, inflammation, and other diseases associated with aberrant signaling pathways. As research continues to uncover more about its mechanisms of action and pharmacokinetic properties, Tyrphostin AG 528 is poised to play a crucial role in shaping the future of targeted therapies.